Cas no 2228586-76-1 (2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)butanedioic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)butanedioic acid
• CAS No: 2228586-76-1
• MF: C₁₃H₂₁NO₆
• MW: 287.30894446373
• CID: 6041474
• PubChem ID: 165655752
• Update Time: 2025-06-08

2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)butanedioic acid
• 2228586-76-1
• 2-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)butanedioic acid
• EN300-1888826

• Inchi： 1S/C13H21NO6/c1-12(2,3)20-11(19)14-13(5-4-6-13)8(10(17)18)7-9(15)16/h8H,4-7H2,1-3H3,(H,14,19)(H,15,16)(H,17,18)
• InChI Key： GCLOTDSAHBYTIK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(C(=O)O)CC(=O)O)CCC1)=O

Computed Properties

• Exact Mass: 287.13688739g/mol
• Monoisotopic Mass: 287.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 113Ų

Additional information on 2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)butanedioic acid

Introduction to 2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)butanedioic acid (CAS No. 2228586-76-1)

2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)butanedioic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228586-76-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a cyclobutyl moiety and an amino-butyric acid derivative. The presence of a tert-butoxy carbonyl (Boc) group in its structure suggests potential applications in peptide synthesis and protease inhibition, making it a subject of interest for medicinal chemists and biochemists.

The molecular structure of 2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)butanedioic acid consists of a central cyclobutyl ring substituted with an amino group linked to a butanedioic acid backbone. The Boc-protected amino group serves as a critical functional handle, allowing for selective modification in synthetic pathways. This protective group is commonly employed in peptide coupling reactions to prevent unwanted side reactions, ensuring high yields and purity in the final product. The carboxylic acid functionalities at both ends of the butanedioic acid chain further enhance its reactivity, making it a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those incorporating cyclic structures that mimic natural bioactive molecules. The cyclobutyl moiety in 2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)butanedioic acid contributes to its potential as a pharmacophore, influencing both solubility and metabolic stability. Such structural features are often explored in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel derivatives with enhanced binding affinity and selectivity. For instance, modifications at the cyclobutyl ring have been shown to modulate interactions with biological targets, providing opportunities for designing next-generation therapeutics. The Boc-protected amino group also facilitates the introduction of additional functional moieties through subsequent chemical transformations, such as amide bond formation or cyclization reactions.

The pharmaceutical industry has increasingly recognized the importance of structurally diverse compounds in drug development. 2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)butanedioic acid exemplifies how functionalized cyclic compounds can serve as valuable starting points for generating libraries of drug-like molecules. Its incorporation into high-throughput screening (HTS) campaigns has yielded promising hits against various therapeutic targets, including kinases, proteases, and ion channels. These findings underscore its potential as a scaffold for further medicinal chemistry optimization.

From a biochemical perspective, this compound offers insights into how structural rigidity can influence molecular recognition processes. The cyclobutyl ring imposes conformational constraints that may enhance binding specificity to protein targets. This concept aligns with current trends in drug design, where optimizing molecular shape and electronic properties is crucial for achieving high efficacy with minimal off-target effects. Additionally, the presence of multiple reactive sites allows for fine-tuning of physicochemical properties such as solubility and bioavailability, which are critical factors in drug development.

Recent advances in computational chemistry have further enhanced the utility of 2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)butanedioic acid as a starting material. Molecular modeling studies have predicted its interactions with various biological targets, providing rational frameworks for designing modified derivatives. These simulations have identified key pharmacophoric elements within its structure, guiding synthetic efforts toward improved potency and selectivity. Such computational approaches are increasingly integrated into drug discovery pipelines, accelerating the identification of lead compounds.

The synthesis of 2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)butanedioic acid itself presents challenges that highlight its synthetic complexity. Multi-step synthetic routes are typically employed to construct the cyclobutyl core and introduce the necessary functional groups while maintaining regioselectivity. Advances in synthetic methodologies have enabled more efficient preparation methods, reducing costs and improving scalability for industrial applications. These developments underscore the compound's significance not only as a research tool but also as a precursor for large-scale production.

In conclusion, 2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)butanedioic acid (CAS No. 2228586-76-1) represents a promising compound with diverse applications in pharmaceutical research and drug development. Its unique structural features—comprising a cyclobutyl ring and Boc-protected amino group—make it an attractive scaffold for designing novel bioactive molecules. Ongoing research continues to explore its potential applications across various therapeutic areas, driven by advancements in synthetic chemistry and computational modeling.